

Method development for Zafirlukast analysis in complex biological samples

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Decyclopentyl Zafirlukast-d3 Methyl Ester*
CAS No.: *1795011-90-3*
Cat. No.: *B588707*

[Get Quote](#)

Zafirlukast Bioanalysis Technical Support Center

Welcome to the technical support center for the quantitative analysis of Zafirlukast in complex biological matrices. As Senior Application Scientists, we have designed this guide to provide practical, field-proven insights into method development and troubleshooting. This resource addresses common challenges encountered during sample preparation, chromatographic separation, and detection, grounding all recommendations in established scientific principles and regulatory standards.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions frequently posed by researchers new to Zafirlukast bioanalysis.

Q1: What are the primary challenges when quantifying Zafirlukast in biological samples like plasma or serum?

A: The primary challenges stem from the complexity of the biological matrix and the physicochemical properties of Zafirlukast. Key difficulties include:

- **High Protein Binding:** Zafirlukast is over 99% bound to plasma proteins, primarily albumin[1][2]. This necessitates a robust sample preparation step to disrupt this binding and ensure efficient extraction and accurate quantification.
- **Matrix Effects:** Biological samples contain numerous endogenous components (e.g., phospholipids, salts, metabolites) that can co-elute with Zafirlukast and interfere with the ionization process in mass spectrometry, leading to ion suppression or enhancement[3][4][5]. This can severely impact the accuracy and reproducibility of the assay.
- **Low Concentration Levels:** Following therapeutic dosing, Zafirlukast concentrations can be in the low ng/mL range, requiring highly sensitive analytical instrumentation like tandem mass spectrometry (LC-MS/MS) for reliable detection[6][7].
- **Metabolism:** Zafirlukast is extensively metabolized, and it may be necessary to resolve the parent drug from its metabolites to ensure selectivity[1].

Q2: Which analytical techniques are most suitable for Zafirlukast quantification?

A: Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for Zafirlukast bioanalysis.[8][9] This is due to its superior sensitivity, selectivity, and speed.

- **Selectivity:** LC-MS/MS can differentiate Zafirlukast from its metabolites and other endogenous compounds based on both its retention time and its specific mass-to-charge (m/z) transitions.[10]
- **Sensitivity:** It can achieve the low limits of quantification (LLOQ) required for pharmacokinetic studies, often in the sub-ng/mL range.[10][11]
- **High-Performance Liquid Chromatography (HPLC)** with fluorescence or UV detection has also been used.[6][12] However, these methods may lack the sensitivity and selectivity of LC-MS/MS and are more susceptible to interferences from the biological matrix.[6]

Q3: Why is a stable isotope-labeled internal standard (SIL-IS), such as Zafirlukast-d7, highly recommended?

A: Using a SIL-IS is a critical strategy to ensure the accuracy and precision of the method.^{[8][9]} A SIL-IS is chemically identical to the analyte (Zafirlukast) but has a different mass due to the incorporation of heavy isotopes (e.g., deuterium). Because it behaves nearly identically to the analyte during sample extraction, chromatography, and ionization, it can effectively compensate for:

- **Variability in Sample Preparation:** It corrects for analyte loss at any step of the extraction process.
- **Matrix Effects:** It experiences the same degree of ion suppression or enhancement as the analyte, allowing for a reliable ratio-based quantification that nullifies the effect.^[5] This approach is strongly recommended by regulatory bodies like the FDA and EMA for robust bioanalytical methods.^{[13][14]}

Q4: What are the key parameters to assess during bioanalytical method validation?

A: According to guidelines from the FDA and European Medicines Agency (EMA), a full validation for a bioanalytical method must demonstrate its reliability for the intended purpose.^{[13][15][16]} Key parameters include:

- **Selectivity and Specificity:** The ability to measure the analyte unequivocally in the presence of other components.^[17]
- **Accuracy and Precision:** How close the measured values are to the true value and how reproducible the measurements are, respectively.
- **Calibration Curve:** The relationship between concentration and instrument response over the intended analytical range.
- **Lower Limit of Quantification (LLOQ):** The lowest concentration that can be measured with acceptable accuracy and precision.
- **Recovery:** The efficiency of the extraction process.

- Matrix Effect: The influence of the biological matrix on the analytical response.[5]
- Stability: The stability of the analyte in the biological matrix under various storage and handling conditions (e.g., freeze-thaw, bench-top).[10][17]

Part 2: Troubleshooting Guides

This section provides solutions to specific experimental problems in a question-and-answer format.

Sample Preparation


[Click to download full resolution via product page](#)

Q: My extraction recovery for Zafirlukast is low and inconsistent (<70%). What are the likely causes and solutions?

A: Low and variable recovery is a common issue, often pointing to suboptimal extraction procedures.

- Cause 1: Inefficient Protein Disruption (High Protein Binding). Zafirlukast is >99% protein-bound.[1][2] If proteins are not sufficiently denatured or disrupted, the drug will not be released for extraction.
 - Solution (for Protein Precipitation - PPT): Ensure the ratio of organic solvent (typically acetonitrile) to plasma is adequate, at least 3:1 (v/v).[10] Vortex vigorously and allow sufficient time for precipitation to complete, sometimes at a reduced temperature (e.g., 4°C) to enhance protein crashing.
 - Solution (for LLE/SPE): Pre-treat the sample by adding an acid (e.g., formic or phosphoric acid) or a chaotropic agent to the plasma before adding the extraction solvent or loading onto the SPE cartridge. This alters the protein conformation and releases the bound drug.
- Cause 2: Suboptimal pH for Extraction (for LLE & SPE). Zafirlukast is a weak acid. Its charge state, and therefore its solubility in organic solvents or retention on SPE sorbents, is pH-dependent.

- Solution (for LLE): Adjust the sample pH to be at least 2 units below the pKa of Zafirlukast to ensure it is in its neutral, more non-polar form. This will promote its partitioning into a non-polar organic solvent like methyl tert-butyl ether (MTBE) or ethyl acetate.
 - Solution (for SPE): For reversed-phase SPE (e.g., C18), acidifying the sample ensures Zafirlukast is retained on the non-polar sorbent. For anion-exchange SPE, the sample pH should be adjusted to ensure Zafirlukast is charged (ionized) to interact with the sorbent.
[7]
- Cause 3: Incorrect SPE Sorbent or Procedure.
 - Solution: Ensure the SPE sorbent is appropriate. A C18 or a polymeric reversed-phase sorbent is a good starting point.[6] Critically, ensure proper conditioning and equilibration of the cartridge before loading the sample. Use a wash solvent that is strong enough to remove interferences but weak enough to not elute Zafirlukast (e.g., water or low percentage methanol). The elution solvent must be strong enough to fully desorb the analyte (e.g., acetonitrile or methanol, potentially with a pH modifier like formic acid).[7]
[18]



[Click to download full resolution via product page](#)

Q: I am observing significant matrix effects (ion suppression) in my LC-MS/MS analysis. How can I mitigate this?

A: Matrix effects are a major hurdle in bioanalysis and arise from co-eluting endogenous compounds that interfere with analyte ionization.^{[3][4]}

- Strategy 1: Improve Sample Cleanup. The most effective way to reduce matrix effects is to remove the interfering compounds.
 - Switch from PPT to a more selective technique. Protein precipitation is fast but known for being "dirtier," leaving many phospholipids in the final extract.^[19] Switching to SPE or LLE will provide a much cleaner sample.^[20]
 - Optimize SPE. Use a rigorous wash step during SPE to remove interferences. Consider using a mixed-mode SPE cartridge that combines reversed-phase and ion-exchange properties for enhanced selectivity.^[18]
- Strategy 2: Optimize Chromatography. Separate Zafirlukast from the interfering matrix components chromatographically.
 - Increase Chromatographic Resolution: Use a longer column, a smaller particle size column (e.g., UPLC), or adjust the gradient profile to better separate the analyte peak from the region where matrix components elute (often early in the run for phospholipids).^[7]
 - Change Column Chemistry: If using a standard C18 column, try a different stationary phase, such as a Phenyl-Hexyl or a pentafluorophenyl (PFP) column, which offer different selectivities.
- Strategy 3: Use a Stable Isotope-Labeled Internal Standard (Compensatory). As mentioned in the FAQs, a SIL-IS (e.g., Zafirlukast-d7) is the best way to compensate for matrix effects that cannot be eliminated.^{[8][9]} Since the SIL-IS co-elutes and experiences the same ionization suppression, the ratio of the analyte peak area to the IS peak area remains constant, ensuring accurate quantification.^[5]

Chromatography & Mass Spectrometry

Q: My Zafirlukast chromatographic peak is tailing or showing poor shape. What should I do?

A: Poor peak shape compromises integration and reduces sensitivity.

- Cause 1: Secondary Interactions with the Column. Residual silanols on the silica backbone of the column can interact with basic sites on the Zafirlukast molecule, causing tailing.
 - Solution: Add a small amount of an acid modifier (e.g., 0.1% formic acid) or an ammonium salt (e.g., 10 mM ammonium formate) to the mobile phase.[\[17\]](#) The acid protonates the silanols, minimizing these secondary interactions. Using a modern, end-capped, high-purity silica column can also prevent this issue.
- Cause 2: Mismatch Between Injection Solvent and Mobile Phase. If the sample is reconstituted in a solvent significantly stronger than the initial mobile phase (e.g., 100% acetonitrile), it can cause the analyte to move down the column before the gradient starts, leading to peak distortion.
 - Solution: Reconstitute the final extract in a solvent that is as close as possible in composition and strength to the initial mobile phase.
- Cause 3: Column Degradation or Contamination. Buildup of matrix components can damage the column stationary phase.
 - Solution: Use a guard column to protect the analytical column. If the column is contaminated, try flushing it with a series of strong solvents (follow manufacturer's instructions). If performance does not improve, the column may need to be replaced.

Q: My assay sensitivity is poor, and I cannot reach the required LLOQ. How can I improve it?

A: Improving sensitivity requires a systematic approach from sample preparation to detection.

- Step 1: Increase Sample Volume & Concentrate. If possible, start with a larger volume of plasma (e.g., 200 μ L instead of 50 μ L). Ensure the final extract is reconstituted in the smallest possible volume to effectively concentrate the analyte.
- Step 2: Optimize Sample Preparation. A cleaner sample from an optimized SPE method will result in less ion suppression and therefore a better signal-to-noise ratio.[\[19\]](#)
- Step 3: Optimize Mass Spectrometer Parameters.

- Source Conditions: Optimize the ion source parameters (e.g., gas flows, temperature, spray voltage) by infusing a solution of Zafirlukast and maximizing the signal for its precursor ion.
- MRM Transitions: Ensure you are using the most intense and specific multiple reaction monitoring (MRM) transitions. Perform a product ion scan to identify the most abundant fragment ions from the Zafirlukast precursor ion and optimize the collision energy for each transition.[\[10\]](#)
- Step 4: Improve Chromatography. Sharper, narrower peaks result in a higher signal intensity (peak height). Switch to a UPLC system with sub-2 μm particles if available, as this provides significantly higher peak efficiency.[\[7\]](#)[\[10\]](#)

Part 3: Detailed Method Protocols

The following protocols are provided as validated starting points for method development.

Users must perform their own validation according to regulatory guidelines.[\[13\]](#)[\[14\]](#)[\[15\]](#)

Protocol 1: Sample Preparation via Protein Precipitation (PPT)

This method is fast and suitable for initial screening but may require further optimization to minimize matrix effects.[\[8\]](#)[\[9\]](#)[\[10\]](#)

- Pipette 100 μL of plasma sample, calibration standard, or QC into a 1.5 mL microcentrifuge tube.
- Add 20 μL of the working internal standard solution (e.g., Zafirlukast-d7 in 50:50 acetonitrile:water).
- Add 300 μL of ice-cold acetonitrile to precipitate the proteins.
- Vortex the mixture vigorously for 1 minute.
- Centrifuge at 14,000 rpm for 10 minutes at 4°C.
- Carefully transfer the supernatant to a clean tube or a 96-well plate.

- Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.
- Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).
- Vortex briefly and inject into the LC-MS/MS system.

Protocol 2: Sample Preparation via Solid-Phase Extraction (SPE)

This method provides a cleaner extract than PPT, reducing matrix effects and improving sensitivity.^[7]

- SPE Cartridge: Polymeric Reversed-Phase (e.g., Waters Oasis HLB) or C18.^{[6][18]}
- Procedure:
 - Condition: Pass 1 mL of methanol through the cartridge.
 - Equilibrate: Pass 1 mL of water through the cartridge.
 - Load: Take 200 µL of plasma (pre-spiked with IS) and dilute with 200 µL of 2% phosphoric acid. Load the entire mixture onto the cartridge at a slow, steady drip rate.
 - Wash 1: Pass 1 mL of 5% methanol in water to remove salts and polar interferences.
 - Wash 2: Pass 1 mL of 20% methanol in water to remove less polar interferences.
 - Dry: Dry the cartridge under vacuum or positive pressure for 2-5 minutes to remove residual wash solvent.
 - Elute: Elute Zafirlukast with 1 mL of methanol or acetonitrile containing 0.1% formic acid into a clean collection tube.
 - Evaporate & Reconstitute: Evaporate the eluate to dryness and reconstitute in 100 µL of mobile phase, as described in the PPT protocol.

Protocol 3: Example LC-MS/MS Conditions

These are typical parameters and should be optimized for the specific instrument used.

Parameter	Typical Setting	Rationale
LC System	UPLC/HPLC System	UPLC provides better resolution and sensitivity.
Column	C18 or C8 reversed-phase, e.g., 50 x 2.1 mm, <2 µm particle size	C18 is a standard choice for non-polar compounds like Zafirlukast. ^{[8][10]} Smaller particles increase efficiency.
Mobile Phase A	Water with 0.1% Formic Acid or 10 mM Ammonium Formate	Acidified mobile phase improves peak shape by minimizing silanol interactions and promotes good ionization in positive ESI mode. ^[17]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Acetonitrile is a common organic solvent providing good separation efficiency.
Flow Rate	0.3 - 0.5 mL/min	Appropriate for a 2.1 mm ID column.
Gradient	Start at 30-40% B, ramp to 95% B, hold, and re-equilibrate. Total run time < 3-5 minutes.	A gradient is necessary to elute the analyte and clean the column efficiently.
Column Temperature	40°C	Elevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.
Injection Volume	5 - 10 µL	
Mass Spectrometer	Triple Quadrupole Mass Spectrometer	Required for quantitative MRM analysis.
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative Mode	Zafirlukast can be detected in both modes; negative mode has been reported to be

effective.[\[10\]](#) Optimization is required.

MRM Transitions

Zafirlukast: e.g., m/z 574.1 > 462.1
Zafirlukast-d7 (IS): e.g., m/z 581.2 > 469.1

These are example precursor > product ion transitions and must be optimized on the specific instrument.[\[8\]](#)[\[10\]](#)

Source Parameters

Optimized for specific instrument (e.g., Capillary Voltage: 3-4 kV, Source Temp: 150°C, Gas Flow: 10 L/min)

Instrument-specific optimization is crucial for maximizing signal intensity.


Part 4: Method Validation Essentials

All methods used for regulated bioanalysis must be validated to prove they are fit for purpose.

The table below summarizes typical acceptance criteria based on FDA and EMA guidelines.

[\[13\]](#)[\[14\]](#)[\[15\]](#)[\[21\]](#)

Validation Parameter	Acceptance Criteria
Accuracy	The mean value should be within $\pm 15\%$ of the nominal value ($\pm 20\%$ at the LLOQ).
Precision (RSD/CV)	The relative standard deviation (RSD) or coefficient of variation (CV) should not exceed 15% (20% at the LLOQ).
Selectivity	No significant interfering peaks at the retention time of the analyte or IS in blank matrix samples.
Matrix Factor (MF)	The CV of the IS-normalized matrix factor calculated from at least 6 different lots of matrix should be $\leq 15\%$.
Recovery	Not strictly defined, but should be consistent, precise, and reproducible.
Stability (Freeze-Thaw, Bench-Top, Long-Term)	Mean concentrations of stability samples must be within $\pm 15\%$ of the nominal concentration.



[Click to download full resolution via product page](#)

References

- European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [[Link](#)]
- European Medicines Agency. (2011). Guideline on bioanalytical method validation. [[Link](#)]
- U.S. Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. [[Link](#)]
- European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [[Link](#)]
- U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. [[Link](#)]
- U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [[Link](#)]
- Cheng, H., & Rogers, J. D. (1997). Determination of zafirlukast, a selective leukotriene antagonist, human plasma by normal-phase high-performance liquid chromatography with fluorescence detection. *Journal of Chromatography B: Biomedical Sciences and Applications*, 696(1), 131-136. [[Link](#)]
- U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [[Link](#)]
- Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [[Link](#)]
- European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [[Link](#)]
- Bioanalysis Zone. (2012). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. [[Link](#)]
- ResearchGate. (2013). Simple and Rapid Determination of Zafirlukast in Plasma by Ultra-performance Liquid Chromatography Tandem Mass Spectrometric Method: Application into

Pharmacokinetic Study in Rabbits. [\[Link\]](#)

- ResearchGate. (2009). HPLC of zafirlukast bulk drug spiked with impurities. [\[Link\]](#)
- Reddy, G. S., et al. (2012). Development of a Stability-Indicating RP-LC Method for the Separation of a Critical Pair of Impurities and their Degradants in Zafirlukast. Journal of Chromatographic Science, 51(5), 433-440. [\[Link\]](#)
- International Journal of Pharmacy and Biological Sciences. (2017). Method Development and Validation for The Estimation of Zafirlukast in Bulk and Marketed Tablet Formulation by Using RP-HPLC Met. [\[Link\]](#)
- International Journal of Innovative Science and Research Technology. (2024). Analysis of Drugs from Biological Samples. [\[Link\]](#)
- Li, W., et al. (2018). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Chromatography B, 1081-1082, 96-103. [\[Link\]](#)
- ResearchGate. (2013). Validated stability-indicating methods for the determination of zafirlukast in the presence of its alkaline hydrolysis degradation product. [\[Link\]](#)
- Biotage. Bioanalytical Sample Preparation. [\[Link\]](#)
- ResearchGate. (2013). Structures of zafirlukast and its impurities. [\[Link\]](#)
- National Center for Biotechnology Information. PubChem Compound Summary for CID 5717, Zafirlukast. [\[Link\]](#)
- ResearchGate. (2009). Identification, characterization and synthesis of impurities of zafirlukast. [\[Link\]](#)
- Sankar, S. R., et al. (2002). Determination of zafirlukast by stability indicating LC and derivative spectrophotometry. Journal of Pharmaceutical and Biomedical Analysis, 29(4), 713-719. [\[Link\]](#)
- Becker, G. (2023). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Chemical Research, 1(1), 1-3. [\[Link\]](#)

- Li, W., & Tse, F. L. (2019). Assessment of matrix effect in quantitative LC-MS bioanalysis. *Bioanalysis*, 11(22), 2029-2032. [[Link](#)]
- Selvan, R. S., et al. (2012). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. *LCGC North America*, 30(8), 634-643. [[Link](#)]
- Taylor & Francis Online. Solid phase extraction – Knowledge and References. [[Link](#)]
- ResearchGate. (2016). An Overview of Different Analytical Techniques for Leukotriene Antagonists in Different Matrices. [[Link](#)]
- U.S. Food and Drug Administration. ACCOLATE® (zafirlukast) TABLETS DESCRIPTION CLINICAL PHARMACOLOGY. [[Link](#)]
- Tršinar, M., et al. (2023). Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. *Molecules*, 28(20), 7074. [[Link](#)]
- National Center for Biotechnology Information. (2018). Synthesis of Asthma Drug Zafirlukast (Accolate) Using Intramolecular Oxidative Coupling via sp³ C–H Bond Activation. [[Link](#)]
- Indian Journal of Pharmaceutical Sciences. (2008). A New Liquid-Liquid Extraction Method for Determination of Montelukast in Small Volume Human Plasma by HPLC with Fluorescence Detection. [[Link](#)]
- ResearchGate. (2013). Fast, Quantitative SPE LC-MS/MS Analysis of Montelukast in Human Plasma. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. accessdata.fda.gov [accessdata.fda.gov]
- 2. selleckchem.com [selleckchem.com]

- 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 4. longdom.org [longdom.org]
- 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 6. Determination of zafirlukast, a selective leukotriene antagonist, human plasma by normal-phase high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. documents.thermofisher.com [documents.thermofisher.com]
- 8. pdf.benchchem.com [pdf.benchchem.com]
- 9. pdf.benchchem.com [pdf.benchchem.com]
- 10. Thieme E-Journals - Drug Research / Abstract [thieme-connect.com]
- 11. researchgate.net [researchgate.net]
- 12. Determination of zafirlukast by stability indicating LC and derivative spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. fda.gov [fda.gov]
- 14. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
- 15. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
- 16. labs.iqvia.com [labs.iqvia.com]
- 17. academic.oup.com [academic.oup.com]
- 18. mdpi.com [mdpi.com]
- 19. gcms.cz [gcms.cz]
- 20. ijisrt.com [ijisrt.com]
- 21. ema.europa.eu [ema.europa.eu]
- To cite this document: BenchChem. [Method development for Zafirlukast analysis in complex biological samples]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b588707/docs#method-development-for-zafirlukast-analysis-in-complex-biological-samples>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)